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Compound of Interest

Compound Name: Palmitoleic Acid-d14

Cat. No.: B594036 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

the integrity of experimental outcomes. This document provides essential, immediate safety

and logistical information for the operational use and disposal of Palmitoleic Acid-d14.

Chemical Identifier:

Product Name: Palmitoleic Acid-d14

CAS Number: 184708-66-5[1][2][3]

Synonyms: (9Z)-hexadecenoic-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14 acid, FA 16:1-d14, 9-cis-

Hexadecenoic Acid-d14[1][4]

Palmitoleic Acid-d14 is a deuterated form of palmitoleic acid, commonly used as an internal

standard for its quantification in mass spectrometry applications. While some safety data

sheets classify it as not a hazardous substance or mixture, it should be handled with care as it

has not been fully validated for medical applications and is intended for research use only.

Personal Protective Equipment (PPE)
When handling Palmitoleic Acid-d14, a comprehensive approach to personal protection is

critical to minimize exposure and ensure safety. The following personal protective equipment is

mandatory:
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Eye and Face Protection: Wear chemical safety goggles or glasses with side shields. In

situations with a higher risk of splashing, a face shield should be used in addition to goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required.

Gloves should be inspected for any signs of degradation or perforation before use and

replaced immediately if contamination is suspected.

Respiratory Protection: While not always required if working in a well-ventilated area, a

respirator may be necessary if aerosols are generated or ventilation is inadequate.

Body Protection: A standard laboratory coat should be worn. For larger quantities or in

situations with a higher risk of splashing, consider a chemical-resistant apron or suit.

Operational Plan: Step-by-Step Handling Procedure
1. Pre-Operational Checks:

Ensure that a safety shower and eyewash station are readily accessible.
Verify that the work area, preferably a chemical fume hood, is clean and uncluttered.
Confirm that all necessary PPE is available and in good condition.
Review the Safety Data Sheet (SDS) for Palmitoleic Acid-d14 before starting any work.

2. Handling Procedure:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation
exposure.
Palmitoleic Acid-d14 is often supplied as a solution in ethanol. Handle it away from open
flames or other ignition sources.
Use appropriate tools (e.g., micropipettes) to handle the solution to avoid direct contact.
Avoid the formation of aerosols.
If the solvent needs to be changed, evaporate the ethanol under a gentle stream of nitrogen
and immediately add the solvent of choice.

3. Post-Handling Procedures:

Tightly seal the container after use to prevent solvent evaporation and contamination.
Store the product at its recommended temperature, typically -20°C, in a dry and well-
ventilated place.
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Clean the work area thoroughly after handling.
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Palmitoleic Acid-d14 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste materials, including unused product, empty containers,

and contaminated consumables (e.g., pipette tips, gloves), in a designated and clearly

labeled hazardous waste container.

Waste Segregation: Do not mix this waste with other waste streams unless it is chemically

compatible.

Disposal Method: Dispose of the chemical waste in accordance with all applicable local,

state, and federal regulations. Do not pour down the drain. Consult with your institution's

environmental health and safety (EHS) department for specific disposal procedures.

Contaminated Materials: Absorb any spills with an inert material (e.g., sand, diatomite) and

place it in the hazardous waste container for disposal.

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₆H₁₆D₁₄O₂

Molecular Weight 268.4 g/mol

Purity
≥99% deuterated forms (d₁-

d₁₄)

Storage Temperature -20°C

Stability ≥ 1 year

Experimental Workflow
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The following diagram illustrates the standard workflow for the safe handling of Palmitoleic
Acid-d14, from preparation to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Palmitoleic Acid-d14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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